Cas no 1396674-14-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396674-14-8
• MF: C₂₁H₂₃N₃O₆
• MW: 413.423825502396
• CID: 6490877
• Update Time: 2025-07-17

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• N'-(1,3-benzodioxol-5-ylmethyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]oxamide

• Inchi： 1S/C21H23N3O6/c25-19(20(26)23-11-15-1-2-17-18(9-15)30-13-29-17)22-10-14-3-6-24(7-4-14)21(27)16-5-8-28-12-16/h1-2,5,8-9,12,14H,3-4,6-7,10-11,13H2,(H,22,25)(H,23,26)
• InChI Key： HMZARJILJBVPOA-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2C=COC=2)=O)CC1)(=O)C(NCC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396674-14-8)

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396674-14-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery. The intricate molecular framework of this compound, characterized by its benzodioxol and furan moieties, suggests potential applications in the development of novel therapeutic agents.

The benzodioxol ring system, also known as the oxetane derivative, is a key structural feature that contributes to the compound's pharmacological profile. This motif is frequently encountered in biologically active molecules and has been shown to exhibit various pharmacological effects, including analgesic, anti-inflammatory, and antimicrobial properties. The presence of the furan ring further enhances the compound's complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structure of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide aligns well with this trend, as it incorporates multiple pharmacophoric elements that could potentially interact with different biological pathways. This feature makes it an attractive candidate for further exploration in the context of drug design and development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidin moiety present in the molecule is known to be a common pharmacophore in drugs targeting central nervous system (CNS) disorders. Piperidine derivatives have been widely studied for their ability to modulate neurotransmitter systems, which could make them effective in conditions such as depression, anxiety, and neurodegenerative diseases. The combination of the benzodioxol, furan, and piperidin moieties in this compound suggests that it may possess unique mechanisms of action that could differentiate it from existing therapies.

Moreover, the furan-3-carbonyl group introduces an additional layer of complexity to the molecular structure. This moiety has been reported to enhance metabolic stability and bioavailability, which are critical factors for the success of any pharmaceutical candidate. The presence of this group could potentially improve the compound's pharmacokinetic profile, making it more suitable for clinical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have revealed that N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide can bind to several protein targets with high affinity. This binding specificity suggests that it may be capable of modulating key signaling pathways involved in various diseases.

The synthesis of this compound presents a significant challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce high-purity samples for further investigation. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to obtain crystals suitable for X-ray diffraction studies. These studies have provided valuable insights into the molecular geometry and electronic properties of the compound.

Preclinical studies have begun to explore the potential therapeutic applications of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}ethanediamide. Initial results indicate that it exhibits promising activity against several disease models. For instance, studies in animal models have shown that this compound can reduce inflammation and pain responses without significant side effects. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning specific functional groups within the molecule, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes could help reduce production costs and improve scalability for clinical applications.

In conclusion,N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(furan-3-carbonyl)piperidin-4-y l-methyl}ethanediamide (CAS No. 1396674-14-8) represents a fascinating example of how complex molecular structures can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements makes it a promising candidate for further development in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.